Cas no 865075-91-8 (1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone)

• Product Name: 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone
• CAS No: 865075-91-8
• MF: C₁₇H₃₀N₂O₂
• MW: 294.432304859161
• CID: 4662005
• Update Time: 2025-11-06

1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-[Propane-1,3-diylbis(piperidine-4,1-diyl)]bis(ethanone)
• 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone

• Inchi： 1S/C17H30N2O2/c1-14(20)18-10-6-16(7-11-18)4-3-5-17-8-12-19(13-9-17)15(2)21/h16-17H,3-13H2,1-2H3
• InChI Key： KAOIVSDKJYKCDH-UHFFFAOYSA-N
• SMILES： C(C1CCN(C(=O)C)CC1)CCC1CCN(C(=O)C)CC1

Additional information on 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone

Comprehensive Analysis of 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone (CAS No. 865075-91-8): Structure, Applications, and Research Insights

The compound 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone (CAS No. 865075-91-8) is a piperidine-derived molecule with a unique structural framework. Its chemical name reflects the presence of two acetyl-piperidinyl moieties connected via a propyl linker, which contributes to its distinct physicochemical properties. This structure has garnered attention in pharmaceutical and biochemical research due to its potential as a scaffold for drug discovery. Researchers are particularly interested in its piperidine-based backbone, a common feature in bioactive molecules targeting neurological and metabolic pathways.

In recent years, the demand for piperidine derivatives like 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone has surged, driven by their versatility in medicinal chemistry. A 2023 study highlighted its role as an intermediate in synthesizing G protein-coupled receptor (GPCR) modulators, a hot topic in drug development. The compound’s acetylated piperidine groups enhance its solubility and bioavailability, making it valuable for optimizing lead compounds. These attributes align with current trends in fragment-based drug design, where researchers prioritize modular structures for rapid optimization.

From a synthetic perspective, CAS No. 865075-91-8 exemplifies advancements in heterocyclic chemistry. Its preparation typically involves multi-step reactions, including N-acylation and alkylation of piperidine precursors. A 2022 Journal of Organic Chemistry report emphasized its utility in constructing spirocyclic compounds, a growing niche in agrochemical and material science applications. The propyl linker between the two piperidin-1-yl groups offers conformational flexibility, a feature exploited in designing allosteric enzyme inhibitors.

The compound’s relevance extends to computational chemistry, where its 3D molecular docking profiles are analyzed for virtual screening. Quantum mechanical studies of 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone reveal low-energy conformations ideal for binding pocket interactions. Such data is critical for AI-driven drug discovery, a trending focus area in biotech startups. Notably, its LogP value and hydrogen bond acceptor/donor counts comply with Lipinski’s Rule of Five, underscoring its drug-likeness.

Ongoing research explores derivatives of CAS No. 865075-91-8 for neuroprotective and anti-inflammatory effects, addressing global health challenges like neurodegenerative diseases. Its structural similarity to known histamine receptor ligands also opens avenues for allergy and immunology research. As sustainable chemistry gains traction, greener synthesis routes for this compound—using biocatalysis or flow chemistry—are being investigated to reduce environmental impact.

In summary, 1-[4-[3-(1-acetyl-piperidin-4-yl)-propyl]-piperidin-1-yl]-ethanone represents a multifaceted tool for modern science. Its applications span from preclinical drug candidates to material innovation, reflecting the convergence of chemistry, biology, and technology. With continued exploration, this compound may unlock breakthroughs in precision medicine and beyond.